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Cat. No.: B1235001
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the production of the positron-
emitting radionuclide Indium-110 (*°In) from Cadmium-110 (*:°Cd) targets. 11°In, with its
isomeric state 11°MIn, holds potential for application in Positron Emission Tomography (PET)
imaging. This document details the nuclear reactions, experimental protocols for target
preparation, chemical separation, and quality control procedures, presenting quantitative data
in structured tables and visualizing key processes through diagrams.

Overview of Indium-110

Indium-110 exists in two isomeric states, a ground state (11°9In) and a metastable state
(12°™In), both of which decay to stable Cadmium-110 (*1°Cd). Their distinct decay
characteristics are crucial for production and application considerations.

Table 1: Nuclear and Decay Properties of Indium-110 Isomers

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1235001#bc-rfq
https://www.benchchem.com/product/b1235001/docs?utm_src=pdf-body#production-of-indium-110-from-cadmium-110-targets-a-technical-guide
https://www.benchchem.com/product/b1235001/docs?utm_src=pdf-body#production-of-indium-110-from-cadmium-110-targets-a-technical-guide
https://www.benchchem.com/product/b1235001/docs?utm_src=pdf-body#production-of-indium-110-from-cadmium-110-targets-a-technical-guide
https://www.benchchem.com/product/b1235001/docs?utm_src=pdf-body#production-of-indium-110-from-cadmium-110-targets-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Indium-110g (Ground Indium-110m (Metastable
Property
State) State)
Half-life (TY%) 4.92(8) hours[1] 69.1(5) minutes[2]
Spin and Parity 7+[1] 2+[2]
Decay Mode 100% EC/B*[1] 100% EC/B*[2]
Q-value (EC) 3878(12) keV[3]
Excitation Energy - 62.08(4) keV|[2]
Prominent Gamma-ray
937.478[4] 657.75[4]

Energies (keV)

Nuclear Production Routes

The primary methods for producing 1°In involve bombarding enriched 11°Cd targets with
charged particles in a cyclotron. The two most common reactions are proton- and deuteron-
induced reactions.

Click to download full resolution via product page

Proton-Induced Reaction: *'°Cd(p,n)**°In

This reaction is a common method for producing 1°In. The cross-section for this reaction has
been studied, and experimental data is available, although it can be sparse.

Table 2: Experimental Cross-Section Data for the 11°Cd(p,n)*°ln Reaction

Proton Energy

Cross-Section (mb) State Reference
(MeV)

14.14 +2.03 155.3 +21.9 Ground (7+) [4]
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Note: The measurement of the metastable state cross-section is challenging due to overlapping
gamma energies from other reaction channels.[4]

Deuteron-Induced Reaction: **°Cd(d,2n)*'%In

The (d,2n) reaction on 11°Cd provides an alternative route to 11°In. The International Atomic
Energy Agency (IAEA) provides recommended cross-section data for the production of the
metastable state, 11°™In.

Table 3: Recommended Cross-Section Data for the 11°Cd(d,2n)1°"In Reaction (IAEA)

Deuteron Energy (MeV) Cross-Section (mb) Uncertainty (mb)
8.7 3.6 1.8

10.0 120.1 7.7

12.0 347.9 22.0

14.0 478.1 26.1

16.0 447.0 22.8

18.0 358.0 18.0

20.0 276.1 13.8

25.0 148.0 7.4

30.0 84.2 4.2

(Data extracted from IAEA-NDS)

Experimental Protocols

The production of high-purity 1°In suitable for radiopharmaceutical applications involves a
multi-step process, from target preparation to final quality control.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www-nds.iaea.org/nrdc/india/article/rpc_208_110933_2023_.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Production Phase

Purification Phase

4. Chemical Separation
(Ion Exchange or
Solvent Extraction)

5. Solvent Evaporation
& Reconstitution

Quality Coptrol Phase

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/9

Tech Support


https://www.benchchem.com/product/b1235001/docs?utm_src=pdf-body-img#production-of-indium-110-from-cadmium-110-targets-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Target Preparation

The preparation of a robust and efficient target is critical for successful radionuclide production.
Enriched 11°Cd (typically >95%) is used to minimize the production of isotopic impurities.

Method: Electroplating of Cadmium-110

e Substrate Preparation: A high-purity copper or silver disc is used as the backing material.
The surface is mechanically polished and chemically etched to ensure strong adherence of
the cadmium layer.

» Plating Bath: A cyanide-based or fluoborate-based electrolyte solution containing enriched
110Cd is prepared. Cyanide baths are common and produce a smooth, bright finish.[5]

» Electrodeposition: The substrate is made the cathode in an electrochemical cell, with a
cadmium anode. A direct current is applied to deposit a thin, uniform layer of 11°Cd onto the
substrate.[5] The thickness is typically in the range of 10-50 um, depending on the desired
yield and beam energy.

o Target Finishing: The plated target is rinsed with deionized water, dried, and its thickness and
uniformity are verified.

Target Irradiation

The prepared 11°Cd target is mounted in a target holder and irradiated with a proton or
deuteron beam from a cyclotron.

o Beam Energy: Chosen to maximize the cross-section of the desired reaction while
minimizing competing reactions (e.g., (p,2n)). For the 12°Cd(p,n) reaction, energies around
14-16 MeV are often used.[6]

o Beam Current: Typically in the range of 10-100 pA, depending on the thermal properties of
the target.

e Irradiation Time: Varies from 1 to several hours, determined by the half-life of 1°ln and the
desired activity.
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Chemical Separation and Purification

After irradiation, the 11°In must be chemically separated from the bulk 11°Cd target material and
any metallic impurities. Cation exchange chromatography is a highly effective method for this
separation.[7]

Protocol: Cation Exchange Chromatography

o Target Dissolution: The irradiated cadmium layer is dissolved from the substrate using a
minimal volume of concentrated nitric acid (HNOs). The solution is then carefully evaporated
to near dryness and reconstituted in a weak acid solution (e.g., 0.1 M HCl or 0.2 M HBr in
50% acetone).[7]

o Column Preparation: A column is packed with a strongly acidic cation exchange resin, such
as AG50W-X8. The resin is pre-conditioned by washing with the same weak acid solution
used for sample reconstitution.

e Loading: The dissolved target solution is loaded onto the column.

e Elution of Cadmium: The bulk cadmium is eluted from the column using a solution of 0.20 M
HBr in 50% acetone.[7] Cadmium forms weaker cationic or anionic complexes in this
medium and passes through the column, while indium remains strongly adsorbed.

o Elution of Indium: After the cadmium has been completely removed (monitored by collecting
fractions), the desired 11°n is eluted from the resin using a stronger acid, such as 1.0 M HCI.

[7]

» Final Processing: The 11°In-containing fraction is collected. The solution is evaporated, and
the residue is reconstituted in a biocompatible solution, such as sterile 0.05 M HCl or a
citrate buffer, for subsequent use.

Quality Control

To ensure the safety and efficacy of the 11°In for potential use in humans, rigorous quality
control (QC) tests are mandatory.[3][9][10][11]

Table 4: Quality Control Specifications for Radiopharmaceutical-Grade 11°In
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QC Test Method Specification

, , , > 99.5% 119n. Identify and
High-Purity Germanium

Radionuclidic Purity quantify any long-lived
(HPGe) Gamma Spectrometry ) -
impurities after decay of 119In.

> 95% as [1°In]InCls or other

Radiochemical Purity Radio-TLC or Radio-HPLC - ]
specified chemical form.
Limits on metallic impurities,
Chemical Purity ICP-MS or ICP-AES especially residual Cadmium

(a toxic heavy metal).

) Typically between 1.0 and 3.0
pH meter or calibrated pH
pH ) for [12°In]InCls to prevent
strips _
hydrolysis.[8]

. Direct inoculation or ] )
Sterility o No microbial growth.
membrane filtration

Limulus Amebocyte Lysate Within acceptable limits (e.g.,
(LAL) test < 175 EUNV).

Bacterial Endotoxins

Decay Scheme Visualization

The decay of 11%n isomers proceeds entirely to stable 11°Cd through electron capture (EC) or
positron (*) emission, followed by gamma-ray emissions from the excited states of the
daughter nuclide.

I/l Energy Levels {rank=same; In110m [label="11"|n (2+)\nT%2=69.1 min"];} {rank=same; In110g
[label="1199|n (7+)\nT¥2=4.92 h"];} {rank=same; Cd110_excited [label="Excited States of
10Cd");} {rank=same; Cd110_ground [label="11°Cd (0*, stable)"];}

// Nodes for lines node [shape=point, width=0]; start_m [pos="1.5,2.5!", label=""]; start_g

[p0s="0.5,2.5!", label=""]; mid_point [pos="1,1!", label=""]; end_point [pos="1,0!", label=""];

/I Invisible edges for positioning In110m -> In110g [style=invis]; In110g -> Cd110_excited
[style=invis]; Cd110_excited -> Cd110_ground [style=invis];
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// Decay Paths edge [color="#EA4335"]; start_m -> mid_point [label=" EC/3*",
fontcolor="#202124"]; start_g -> mid_point [label=" EC/B*", fontcolor="#202124"];

/I Gamma Decay edge [color="#FBBCO05", style=wavy, arrowhead=none, constraint=false];
mid_point -> end_point [label="y-rays", fontcolor="#202124"];

/I Level lines edge [color="#5F6368", arrowhead=none]; L_In110m [pos="1.2,2.5!", label=""];
R_In110m [pos="1.8,2.5!", label=""]; L_In110m -> R_In110m; L_In110g [pos="0.2,2.5!",
label=""]; R_In110g [p0s="0.8,2.5!", label=""]; L_In110g -> R_In110g; L_Cd_exc [pos="0.7,1!",
label=""]; R_Cd_exc [pos="1.3,1!", label=""]; L_Cd_exc -> R_Cd_exc; L_Cd_gnd [pos="0.7,0!",
label=""]; R_Cd_gnd [pos="1.3,0!", label=""]; L_Cd_gnd -> R_Cd_gnd; } ends_dot Caption:
Simplified decay scheme of 11°In isomers to 11°Cd.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1235001/docs#production-of-indium-110-from-
cadmium-110-targets-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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